Cas no 740029-53-2 (2H-Isoindole,5,6-dimethoxy-)
2H-Isoindole,5,6-dimethoxy- structure
Product Name:2H-Isoindole,5,6-dimethoxy-
CAS No:740029-53-2
MF:C10H11NO2
MW:177.199842691422
CID:560005
PubChem ID:45091228
Update Time:2024-03-01
2H-Isoindole,5,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Isoindole,5,6-dimethoxy-
- 2H-Isoindole,5,6-dimethoxy-(9CI)
- 2H-Isoindole, 5,6-dimethoxy-
-
- Inchi： 1S/C10H11NO2/c1-12-9-3-7-5-11-6-8(7)4-10(9)13-2/h3-6,11H,1-2H3
- InChI Key： UACYUNYHUSKWDP-UHFFFAOYSA-N
- SMILES： C1=C2C(C=C(OC)C(OC)=C2)=CN1
Computed Properties
- Exact Mass: 177.079
- Monoisotopic Mass: 177.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2A^2
- XLogP3: 1.9
2H-Isoindole,5,6-dimethoxy- Related Literature
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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